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Introduction

Globo H is a hexasaccharide carbohydrate antigen found on the surface of cells as a glycolipid
or glycoprotein.[1][2] It is recognized as a tumor-associated carbohydrate antigen (TACA) due
to its significant overexpression in a wide array of epithelial cancers, including breast, prostate,
lung, gastric, ovarian, and pancreatic cancers.[1][2] In contrast, its expression in normal tissues
is typically limited to the secretory borders of cells.[1][2] This differential expression makes
Globo H a compelling target for cancer diagnostics, prognostics, and immunotherapeutic
strategies.[1][3] Immunohistochemistry (IHC) is a powerful and widely used technique to
visualize the presence and distribution of Globo H within the cellular context of formalin-fixed,
paraffin-embedded (FFPE) tissues, providing valuable insights for both research and clinical
applications.[3][4]

Principle of the Method

This protocol outlines the immunohistochemical detection of Globo H in FFPE tissue sections.
The procedure involves deparaffinizing and rehydrating the tissue, followed by an antigen
retrieval step to unmask the Globo H epitope.[5][6] A primary antibody specifically targeting
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Globo H is applied, followed by a secondary antibody conjugated to an enzyme (e.g.,
Horseradish Peroxidase - HRP). Finally, a chromogenic substrate, such as Diaminobenzidine
(DAB), is added, which reacts with the enzyme to produce a colored precipitate at the antigen
site, allowing for visualization under a light microscope.[7]

Experimental Protocols
l. Required Materials and Reagents

Antibodies & Detection Reagents

Recommended
Reagent Example Product ] o
Concentration/Dilution
] ) Mouse Anti-Human Globo H 5 pg/mL[1] or user-determined
Primary Antibody ) o
(Clone: VK9)[1][2] optimal dilution
Mouse 1gG3 Kappa Isotype Match primary antibody
Isotype Control ]
Control[1] concentration
] o ] Manufacturer's
Secondary Antibody Biotinylated Anti-Mouse IgG )
recommendation
) Streptavidin-HRP (or other Manufacturer's
Detection System .
polymer-based HRP system) recommendation

DAB (3,3'-Diaminobenzidine) Prepare according to kit

Substrate-Chromogen ) ) )
Kit[1][7] instructions

Buffers and Solutions
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Reagent Preparation
Xylene Histology grade

100%, 95%, 80%, 70% dilutions in distilled
Ethanol

water

Phosphate Buffered Saline (PBS)

0.01M, pH 7.4

Antigen Retrieval Buffer

10 mM Sodium Citrate Buffer, pH 6.0[8][9] OR
1mM EDTA, pH 8.0[9]

Peroxide Block

3% Hydrogen Peroxide in Methanol or PBS[8]

Blocking Buffer

10% Normal Goat Serum or 1-5% BSA in PBS

Antibody Diluent

1% BSAin PBS

Counterstain

Harris' Hematoxylin[1]

Mounting Medium

Permanent, xylene-based mounting medium

Il. Detailed Staining Protocol

Step 1: Deparaffinization and Rehydration This procedure is for FFPE tissue sections mounted

on positively charged slides.[10]

Immerse slides in Xylene: 2 changes for 5-10 minutes each.[8][11]
Immerse slides in 100% Ethanol: 2 changes for 3-5 minutes each.[8]
Immerse slides in 95% Ethanol: 1 change for 3 minutes.[8]

Immerse slides in 70% Ethanol: 1 change for 3 minutes.[8]

Rinse slides thoroughly in running tap water, followed by a final rinse in distilled water.[11]

Step 2: Antigen Retrieval Formalin fixation creates protein cross-links that can mask the Globo

H epitope.[5][6] Heat-Induced Epitope Retrieval (HIER) is the most common method to reverse

this masking.[12]
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» Place slides in a staining rack and immerse them in a container filled with Antigen Retrieval
Buffer (e.g., 10 mM Citrate Buffer, pH 6.0).[8]

e Heat the container in a pressure cooker, microwave, or water bath to 95-100°C for 10-20
minutes.[8][12] Optimal time should be determined empirically.

» Remove the container from the heat source and allow the slides to cool to room temperature
in the buffer for at least 20-35 minutes.[8][12]

e Rinse slides with PBS: 2 changes for 5 minutes each.[8]
Step 3: Immunostaining

o Peroxidase Block: Incubate sections with 3% H202 for 10 minutes at room temperature to
block endogenous peroxidase activity.[8] Rinse with PBS (2 x 5 min).

o Blocking: Apply blocking buffer (e.g., 10% Normal Goat Serum) and incubate for 30-60
minutes at room temperature in a humidified chamber to prevent non-specific antibody
binding.[9]

e Primary Antibody Incubation: Drain the blocking buffer (do not rinse). Apply the diluted anti-
Globo H primary antibody (and isotype control on a separate slide) to cover the tissue
section. Incubate overnight at 4°C or for 60 minutes at 37°C in a humidified chamber.[13]

e Washing: Rinse slides gently with PBS and then wash in PBS (3 x 5 min).

e Secondary Antibody Incubation: Apply the biotinylated secondary antibody according to the
manufacturer's recommended dilution. Incubate for 30 minutes at room temperature in a
humidified chamber.

e Washing: Rinse and wash in PBS as in Step 3.4.

o Detection: Apply Streptavidin-HRP reagent and incubate for 20-30 minutes at room
temperature in a humidified chamber.

e Washing: Rinse and wash in PBS as in Step 3.4.
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e Chromogen Development: Apply freshly prepared DAB substrate solution. Monitor color
development under a microscope (typically 1-5 minutes). The target will appear as a brown
precipitate.[7][8]

o Stop Reaction: Immerse slides in distilled or tap water to stop the color development.[11]
Step 4: Counterstaining, Dehydration, and Mounting

o Counterstain: Immerse slides in Hematoxylin for 1-2 minutes to stain cell nuclei.[8]

e Rinsing: Rinse slides in running tap water for 5-10 minutes until the water runs clear.[8]

o Dehydration: Dehydrate the sections by immersing them in increasing concentrations of
ethanol (e.g., 95% for 5 min, 100% for 2 x 5 min).[8]

o Clearing: Clear the slides in xylene (2-3 changes for 5 minutes each).[8]

e Mounting: Apply a drop of permanent mounting medium to the slide and place a coverslip,
avoiding air bubbles. Allow slides to dry before viewing.

Data Interpretation and Visualization
Globo H Expression Scoring

Globo H expression is primarily observed on the cell membrane and in the cytoplasm.[3] A
semi-quantitative H-score is commonly used to evaluate the staining results, which considers
both the intensity and the percentage of positive cells.[14][15]

H-Score Calculation

The H-score is calculated using the following formula: H-score = [1 x (% of cells with weak
intensity)] + [2 % (% of cells with moderate intensity)] + [3 x (% of cells with strong intensity)][15]

The final score ranges from 0 to 300. A threshold is often established to classify tumors as
having low or high Globo H expression (e.g., an H-score = 20).[14]
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Staining Intensity Score Description
Negative 0 No detectable staining.[14]
Translucent or low-level
Weak (1+) 1 )
expression.[14]
Opaqgue, easily visible staining.
Moderate (2+) 2 pad Y d
[14]
Strong (3+) 3 Solid, intense staining.[14]
Diagrams
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Caption: Workflow for Globo H Immunohistochemistry.
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Caption: Simplified Biosynthesis of Globo H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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